4-(3-Carboxy-4-chlorophenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 5-(4-carboxy-2-methylphenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C15H11ClO4/c1-8-6-10(14(17)18)2-4-11(8)9-3-5-13(16)12(7-9)15(19)20/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key: QOVIITOHLBCYTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C15H11ClO4
• DSSTOX Substance ID: DTXSID70691702
• Molecular Weight: 290.70 g/mol
• CAS RN: 1261987-52-3

Description

4-(3-Carboxy-4-chlorophenyl)-3-methylbenzoic acid (95%) is a chemical compound with a wide range of applications in the field of scientific research. It is a white crystalline solid that is soluble in water and alcohols, and is generally used as a reagent in laboratory experiments. This compound is also known as 4-chloro-3-methylbenzoic acid, and it is used in a variety of biochemical and physiological studies. In

Scientific Research Applications

4-(3-Carboxy-4-chlorophenyl)-3-methylbenzoic acid (95%) has a wide range of applications in the field of scientific research. It is used in biochemical and physiological studies as a reagent for the synthesis of other compounds, such as 4-chloro-3-methylbenzamide and 4-chloro-3-methylbenzyl alcohol. It is also used as a starting material for the synthesis of other compounds, such as 4-chloro-3-methylbenzyl acetate and 4-chloro-3-methylbenzyl chloride. In addition, this compound is used in the synthesis of drugs, such as 4-chloro-3-methylbenzyl ester and 4-chloro-3-methylbenzyl sulfate.

Mechanism of Action

The mechanism of action of 4-(3-Carboxy-4-chlorophenyl)-3-methylbenzoic acid (95%) is not well understood. However, it is believed that the compound acts as a competitive inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are hormones that play a role in inflammation and pain. By inhibiting the activity of COX-2, 4-(3-Carboxy-4-chlorophenyl)-3-methylbenzoic acid (95%) can reduce inflammation and pain.
Biochemical and Physiological Effects
4-(3-Carboxy-4-chlorophenyl)-3-methylbenzoic acid (95%) has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By inhibiting the activity of COX-2, 4-(3-Carboxy-4-chlorophenyl)-3-methylbenzoic acid (95%) can reduce inflammation and pain. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties, and it has been shown to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(3-Carboxy-4-chlorophenyl)-3-methylbenzoic acid (95%) in laboratory experiments is that it is a relatively inexpensive and widely available compound. In addition, this compound is soluble in water and alcohols, and it is relatively stable when stored properly. However, this compound can be toxic if ingested, and it can be irritating to the skin and eyes. Therefore, it is important to use proper safety measures when handling this compound.

Future Directions

There are a number of potential future directions for 4-(3-Carboxy-4-chlorophenyl)-3-methylbenzoic acid (95%). One potential direction is to explore its potential use as an anti-cancer agent. In addition, further research into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications could lead to new and improved treatments for a variety of diseases and conditions. Additionally, further research into its synthesis methods could lead to more efficient and cost-effective methods for producing this compound. Finally, research into its potential use as an additive or preservative in food and cosmetic products could lead to new and improved products.

Synthesis Methods

4-(3-Carboxy-4-chlorophenyl)-3-methylbenzoic acid (95%) can be synthesized using a variety of methods. The most common synthesis method involves the reaction of 4-chlorobenzaldehyde and 3-methylbenzoic acid in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces the desired compound in a 95% yield. Other methods of synthesis include the reaction of 4-chlorobenzaldehyde with 3-methylbenzoic acid and a catalytic amount of p-toluenesulfonic acid, or the reaction of 4-chlorobenzaldehyde and 3-methylbenzoic acid in the presence of a Lewis acid such as zinc chloride.